4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamide, also known as Sulfamethoxazole, is a sulfonamide antibiotic used to treat bacterial infections. It was first synthesized in 1961 and has since become a widely used antibiotic.
Mechanism of Action
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole works by inhibiting the synthesis of folic acid in bacteria. Folic acid is essential for the growth and reproduction of bacteria. 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole binds to the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. This prevents the formation of folic acid, leading to the death of the bacteria.
Biochemical and Physiological Effects:
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole has been shown to have both bacteriostatic and bactericidal effects, depending on the concentration and the type of bacteria. It is well absorbed orally and distributed throughout the body. It is metabolized in the liver and excreted in the urine. 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole has been shown to have a low toxicity profile and is generally well tolerated.
Advantages and Limitations for Lab Experiments
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole is widely used in lab experiments due to its effectiveness against a wide range of bacteria. It is easy to administer and has a low toxicity profile. However, it is important to note that 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole is not effective against all types of bacteria and should not be used indiscriminately.
Future Directions
There are several areas of future research for 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole. One area is the development of new formulations that can improve its effectiveness against resistant bacteria. Another area is the investigation of its potential use in combination with other antibiotics to enhance its antibacterial properties. Additionally, further research is needed to understand the long-term effects of 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole on the microbiome and the potential for the development of antibiotic resistance.
Synthesis Methods
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole is synthesized by the reaction of 4-amino-N-(4-chlorophenyl)benzenesulfonamide with 4-methylpiperazine in the presence of a catalyst. The reaction produces 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole as a white crystalline solid.
Scientific Research Applications
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole has been extensively studied for its antibacterial properties. It is commonly used in the treatment of urinary tract infections, respiratory tract infections, and other bacterial infections. Its effectiveness has been demonstrated in numerous clinical trials.
properties
IUPAC Name |
4-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O2S/c1-20-10-12-21(13-11-20)16-6-4-15(5-7-16)19-24(22,23)17-8-2-14(18)3-9-17/h2-9,19H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYUSLKMNIXDDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.